Cas no 1226440-03-4 (1-(3-cyano-6-ethylquinolin-4-yl)-N-(4-fluorophenyl)piperidine-4-carboxamide)

• Product Name: 1-(3-cyano-6-ethylquinolin-4-yl)-N-(4-fluorophenyl)piperidine-4-carboxamide
• CAS No: 1226440-03-4
• MF: C₂₄H₂₃FN₄O
• MW: 402.464028596878
• CID: 5393516
• Update Time: 2025-05-30

1-(3-cyano-6-ethylquinolin-4-yl)-N-(4-fluorophenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyano-6-ethyl-4-quinolinyl)-N-(4-fluorophenyl)-4-piperidinecarboxamide
• 1-(3-cyano-6-ethylquinolin-4-yl)-N-(4-fluorophenyl)piperidine-4-carboxamide

• Inchi： 1S/C24H23FN4O/c1-2-16-3-8-22-21(13-16)23(18(14-26)15-27-22)29-11-9-17(10-12-29)24(30)28-20-6-4-19(25)5-7-20/h3-8,13,15,17H,2,9-12H2,1H3,(H,28,30)
• InChI Key： CRGUHZMFZNWCCD-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(CC)C=3)CCC(C(NC2=CC=C(F)C=C2)=O)CC1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 661.9±55.0 °C(Predicted)
• pka: 13.56±0.70(Predicted)

Additional information on 1-(3-cyano-6-ethylquinolin-4-yl)-N-(4-fluorophenyl)piperidine-4-carboxamide

1-(3-Cyano-6-Ethylquinolin-4-Yl)-N-(4-Fluorophenyl)Piperidine-4-Carboxamide: A Comprehensive Overview

The compound CAS No. 1226440-03-4, also known as 1-(3-cyano-6-ethylquinolin-4-yl)-N-(4-fluorophenyl)piperidine-4-carboxamide, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule is a complex heterocyclic compound that combines quinoline, piperidine, and fluorophenyl moieties, making it a promising candidate for various applications in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a bioactive agent in therapeutic interventions. The quinoline ring, a key structural component, is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold in drug design. The presence of the cyano group at position 3 of the quinoline ring further enhances its electronic properties, potentially improving its binding affinity to target molecules.

The piperidine moiety in the molecule contributes to its flexibility and hydrophobicity, which are critical for membrane permeability and bioavailability. Additionally, the fluorophenyl group at position 4 introduces electron-withdrawing effects, which can modulate the compound's pharmacokinetic properties and enhance its stability in biological systems.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled chemists to optimize the synthesis process, ensuring high purity and yield. The compound has also been subjected to extensive computational studies, including molecular docking and dynamics simulations, to predict its binding modes and interactions with potential therapeutic targets.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, it has demonstrated anti-inflammatory properties in vitro, suggesting its potential use in treating inflammatory diseases such as arthritis. Furthermore, preliminary studies indicate that it may possess anti-cancer activity by inhibiting key enzymes involved in tumor growth and metastasis.

The development of this compound also underscores the importance of interdisciplinary collaboration in modern drug discovery. By integrating expertise from organic chemistry, pharmacology, and computational biology, researchers have been able to design and evaluate this molecule with unprecedented precision.

In conclusion, CAS No. 1226440-03-4 represents a cutting-edge advancement in chemical research with broad implications for drug development. Its unique structure, combined with its promising biological activities, positions it as a valuable tool for addressing unmet medical needs in various disease areas.